![molecular formula C11H16O5 B083483 1,2,3,4,5-Pentamethoxybenzene CAS No. 13909-75-6](/img/structure/B83483.png)
1,2,3,4,5-Pentamethoxybenzene
Overview
Description
Molecular Structure Analysis
The molecular structure of 1,2,3,4,5-Pentamethoxybenzene consists of a benzene ring with five methoxy groups attached. The average mass of the molecule is 228.242 Da, and the monoisotopic mass is 228.099777 Da .Physical And Chemical Properties Analysis
1,2,3,4,5-Pentamethoxybenzene has a density of 1.1±0.1 g/cm3, a boiling point of 301.7±37.0 °C at 760 mmHg, and a flash point of 118.9±26.4 °C . It has 5 hydrogen bond acceptors, 0 hydrogen bond donors, and 5 freely rotating bonds . The compound has an ACD/LogP value of 1.04, indicating its lipophilicity .Scientific Research Applications
Intramolecular Electron Transfer : Research on radical cations with 1,4-dimethoxybenzene units demonstrates substantial intramolecular electronic interaction, relevant in the study of electron transfer mechanisms (Wartini et al., 1998).
Organic Electronics : A novel organic pentamer, incorporating 1,4-bis[2(5-thiophen-2-yl)-1-benzothiophene]-2,5dioctyloxybenzene, shows potential for understanding resistive switching mechanisms and strong coupling regimes in organic electronics (Khushaini et al., 2021).
Abiotic Degradation Studies : The abiotic degradation of pentachloronitrobenzene, a fungicide, in anoxic soils and sediments is significantly influenced by interactions with iron oxide nanoparticles, an area of environmental science (Klupinski et al., 2004).
Redox Flow Batteries : 1,4-Dimethoxybenzene derivatives are used as catholytes in non-aqueous redox flow batteries, with research focusing on enhancing their chemical stability in oxidized forms (Zhang et al., 2017).
Electrochemical Oxidation Studies : Electrooxidation mechanisms of compounds like hexamethylbenzene and 1,5-dichloroanthracene provide insights into electron transfer processes, relevant for understanding chemical reactions in various contexts (Coleman et al., 1968).
Host-Guest Chemistry : Research on para-bridged symmetrical pillar[5]arenes, derived from 1,4-dimethoxybenzene, contributes to our understanding of host-guest interactions, a fundamental concept in supramolecular chemistry (Ogoshi et al., 2008).
Polymer Degradation : Studies on the electrochemical oxidation of 1,3,5-trimethoxybenzene at different electrodes contribute to the understanding of polymer degradation processes (Hamza et al., 2011).
properties
IUPAC Name |
1,2,3,4,5-pentamethoxybenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16O5/c1-12-7-6-8(13-2)10(15-4)11(16-5)9(7)14-3/h6H,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRFCEAVXBLUVGC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C(=C1OC)OC)OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00346798 | |
Record name | 1,2,3,4,5-Pentamethoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00346798 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13909-75-6 | |
Record name | 1,2,3,4,5-Pentamethoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00346798 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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